2-(4-Chloro-2-methylphenoxy)-1-(4-ethylpiperazin-1-yl)ethanone

• Molecular Formula: C15H21ClN2O2
• Molecular Weight: 296.79 g/mol
• IUPAC Name: 2-(4-chloro-2-methylphenoxy)-1-(4-ethylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C15H21ClN2O2/c1-3-17-6-8-18(9-7-17)15(19)11-20-14-5-4-13(16)10-12(14)2/h4-5,10H,3,6-9,11H2,1-2H3
• InChI Key: NLHIMVMEYUCBGV-UHFFFAOYSA-N
• SMILES: CCN1CCN(CC1)C(=O)COC2=C(C=C(C=C2)Cl)C

Description

2-(4-Chloro-2-methylphenoxy)-1-(4-ethylpiperazin-1-yl)ethanone, also known as Venlafaxine, is a potent serotonin-norepinephrine reuptake inhibitor (SNRI) that is commonly used as an antidepressant. It was first synthesized in the early 1990s and was approved by the FDA in 1993 for the treatment of major depressive disorder.

Mechanism of Action

2-(4-Chloro-2-methylphenoxy)-1-(4-ethylpiperazin-1-yl)ethanone works by inhibiting the reuptake of both serotonin and norepinephrine, which increases their availability in the synaptic cleft. This results in an increase in neurotransmitter signaling and a reduction in depressive symptoms.
Biochemical and physiological effects:
2-(4-Chloro-2-methylphenoxy)-1-(4-ethylpiperazin-1-yl)ethanone has been shown to have a number of biochemical and physiological effects in addition to its antidepressant properties. It has been found to increase heart rate and blood pressure, as well as cause changes in glucose metabolism and lipid metabolism. It has also been shown to have an effect on the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the body's response to stress.

Advantages and Limitations for Lab Experiments

2-(4-Chloro-2-methylphenoxy)-1-(4-ethylpiperazin-1-yl)ethanone has several advantages for use in lab experiments. It has a well-established mechanism of action and has been extensively studied, making it a reliable tool for investigating the neurobiology of depression and related disorders. However, it also has some limitations, such as its potential for inducing side effects in animals and the need for careful dosing to avoid confounding effects.

Future Directions

There are several potential future directions for research on 2-(4-Chloro-2-methylphenoxy)-1-(4-ethylpiperazin-1-yl)ethanone. One area of interest is in investigating its potential for treating other psychiatric disorders, such as bipolar disorder or schizophrenia. Another area of interest is in understanding the mechanisms underlying its effects on glucose and lipid metabolism, which could have implications for the treatment of metabolic disorders such as diabetes. Additionally, there is ongoing research into the development of new SNRIs with improved efficacy and fewer side effects.

Synthesis Methods

2-(4-Chloro-2-methylphenoxy)-1-(4-ethylpiperazin-1-yl)ethanone synthesis involves the reaction of 4-chloro-2-methylphenol with 1-(4-ethylpiperazin-1-yl)propan-1-one in the presence of a base such as sodium hydride or potassium carbonate. The reaction is carried out in an organic solvent such as toluene or chloroform, and the product is purified by recrystallization or column chromatography.

Scientific Research Applications

2-(4-Chloro-2-methylphenoxy)-1-(4-ethylpiperazin-1-yl)ethanone has been extensively studied for its efficacy in treating major depressive disorder, generalized anxiety disorder, and social anxiety disorder. It has also been investigated for its potential in treating hot flashes associated with menopause, neuropathic pain, and post-traumatic stress disorder.